Cas no 2826916-31-6 (5-bromo-N-(methyl-d3)pyrimidine-4,6-d2-2-carboxamide)

• Product Name: 5-bromo-N-(methyl-d3)pyrimidine-4,6-d2-2-carboxamide
• CAS No: 2826916-31-6
• MF: C₆H₆BrN₃O
• MW: 221.066148281097
• CID: 6827321
• PubChem ID: 172406878
• Update Time: 2025-02-15

5-bromo-N-(methyl-d3)pyrimidine-4,6-d2-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(methyl-d3)pyrimidine-4,6-d2-2-carboxamide
• 2826916-31-6
• CS-25594

• Inchi： 1S/C6H6BrN3O/c1-8-6(11)5-9-2-4(7)3-10-5/h2-3H,1H3,(H,8,11)/i1D3,2D,3D
• InChI Key： WKEUSKJXDSXYDG-RHIBPKLGSA-N
• SMILES： BrC1C([2H])=NC(C(NC([2H])([2H])[2H])=O)=NC=1[2H]

Computed Properties

• Exact Mass: 220.00081Da
• Monoisotopic Mass: 220.00081Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.9Ų